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Compound of Interest

Compound Name: C.l. Disperse Blue 35

Cat. No.: B083241

Disperse Blue 35: A Technical Guide for
Researchers

An In-depth Review of a Model Anthraquinone Dye for Advanced Chemical and Pharmaceutical
Research

Disperse Blue 35, a member of the anthraquinone dye class, serves as a crucial model
compound in the field of dye chemistry. Its intricate composition, primarily a mixture of N-
methylated derivatives of 1,8-diamino-4,5-dihydroxyanthraquinone, presents both a challenge
and an opportunity for researchers. This technical guide provides a comprehensive overview of
Disperse Blue 35, detailing its physicochemical properties, synthesis, analytical
characterization, and applications, with a focus on its utility as a model for studying dye-fiber
interactions and related chemical processes.

Core Physicochemical and Fastness Properties

Disperse Blue 35 is characterized by its deep blue hue and its application in dyeing
hydrophobic fibers, particularly polyester. Its properties are a direct result of its anthraquinone
structure and the degree of methylation of its amino groups.

Physicochemical Data
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Property

Value

Chemical Formula

C20H14N20s (for the non-methylated parent

compound)

362.34 g/mol (for the non-methylated parent

Molecular Weight
compound)
Boiling Point 758.9 £ 60.0 °C at 760 mmHg[1]
Density 1.6 £ 0.1 g/cm3[1]
Flash Point 412.8 +32.9 °C[1]
Appearance Dark blue powder

Fastness Properties on Polyester

The performance of a dye is critically assessed by its fastness properties, which indicate its

resistance to various environmental factors.

Fastness Property

ISO Standard

Rating (Scale 1-5, unless

specified)
Light Fastness ISO 105-B02 6 (on Blue Wool Scale 1-8)[2]
Washing Fastness (Change) ISO 105-C06 4-5[2]
Washing Fastness (Staining) ISO 105-C06 3-4[2]
Perspiration Fastness
ISO 105-E04 5[2]

(Change)
Perspiration Fastness

o ISO 105-E04 4-5[2]
(Staining)
Ironing Fastness (Change) ISO 105-X11 4-5

o Moderate to Good (Specific
Sublimation Fastness ISO 105-P0O1

rating varies with temperature)
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Synthesis and Chemical Structure

The synthesis of Disperse Blue 35 is a multi-step process, with the core reaction being the
methylation of 1,8-diamino-4,5-dihydroxyanthraquinone. The reaction conditions, such as
temperature, pH, and reaction time, are meticulously controlled to achieve the desired ratio of
non-methylated, mono-methylated, and di-methylated products, which in turn determines the
final shade and properties of the dye.[2] Higher temperatures, for instance, tend to favor a
greater degree of dimethylation.[2]

Core structures of Disperse Blue 35 components.

Experimental Protocols

Disperse Blue 35's utility as a model compound is evident in the extensive research into its
synthesis and application. The following protocols are generalized from common laboratory
practices for anthraquinone dyes.

Synthesis of 1,8-diamino-4,5-dihydroxyanthraquinone
(Precursor)

A common route to the parent anthraquinone structure involves the reduction of the
corresponding dinitro compound.

Materials:

1,8-dinitro-4,5-dihydroxyanthraquinone

Sodium sulfide or other suitable reducing agent

Aqueous solvent (e.g., water or ethanol/water mixture)

Acid for neutralization (e.qg., hydrochloric acid)

Procedure:

e Suspend 1,8-dinitro-4,5-dihydroxyanthraquinone in an aqueous solvent.
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e Gradually add a solution of sodium sulfide while heating the mixture. The reaction is typically
carried out at an elevated temperature (e.g., 80-100°C) for several hours.

» Monitor the reaction progress using thin-layer chromatography (TLC).

e Once the reaction is complete, cool the mixture and neutralize it with an acid to precipitate
the product.

« Filter the precipitate, wash it thoroughly with water to remove any inorganic salts, and dry it.

e The crude product can be further purified by recrystallization from a suitable solvent like
nitrobenzene.

High-Temperature Dyeing of Polyester with Disperse
Blue 35

This method is standard for achieving good dye penetration and fastness on polyester fibers.
Materials:

o Polyester fabric

e Disperse Blue 35

» Dispersing agent

o Wetting agent

¢ Acetic acid (to adjust pH)

» High-temperature, high-pressure dyeing apparatus

Procedure:

» Prepare a dye bath by first making a paste of the required amount of Disperse Blue 35 with a
dispersing agent and a small amount of water.[1]

e Add this paste to the main dye bath, which contains water and a wetting agent.
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e Adjust the pH of the dye bath to 4.5-5.5 using acetic acid.[3]
¢ Introduce the polyester fabric into the dye bath at a temperature of approximately 60°C.[1]
o Gradually raise the temperature of the dye bath to 130°C over a period of 30-45 minutes.[1]

e Maintain the dyeing at 130°C for 60 minutes to allow for dye diffusion and fixation within the
polyester fibers.[1]

 After dyeing, cool the bath to about 70°C before draining.
» Rinse the dyed fabric thoroughly with hot and then cold water.

» Perform a reduction clearing process to remove any unfixed dye from the fiber surface. This
is typically done by treating the fabric in a bath containing sodium hydrosulfite and sodium
hydroxide at 70-80°C for 15-20 minutes.

 Finally, rinse the fabric again and dry.

High-temperature polyester dyeing workflow.

Analytical Characterization

The complex nature of commercial Disperse Blue 35 necessitates sophisticated analytical
techniques for its characterization and quality control.

Chromatographic and Spectroscopic Analysis

o High-Performance Liquid Chromatography (HPLC): HPLC is the primary technique for
separating the different methylated components of Disperse Blue 35, as well as any
impurities. Reverse-phase columns are typically employed for this purpose.

» UV-Visible Spectroscopy: The anthraquinone core of Disperse Blue 35 results in strong
absorption in the visible region of the electromagnetic spectrum, typically with a maximum
absorption (Amax) around 580-600 nm. This technique is used for the quantification of the
dye.

o Fourier-Transform Infrared (FTIR) Spectroscopy: FTIR is used to identify the key functional
groups present in the dye molecule. Characteristic peaks for the anthraguinone structure
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include C=0 stretching vibrations (around 1630-1670 cm~1), aromatic C=C stretching, and
N-H and O-H stretching vibrations from the amino and hydroxyl groups.

» Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR are powerful tools for
the structural elucidation of the individual components of Disperse Blue 35. The chemical
shifts of the aromatic protons and carbons, as well as the methyl protons and carbons of the
N-methyl groups, provide detailed information about the molecule's structure and the
positions of methylation.

Analytical workflow for Disperse Blue 35.

Applications in Research and Development

Beyond its industrial use in textile dyeing, Disperse Blue 35 serves as an invaluable model
compound for a variety of research applications:

e Dye Chemistry and Reaction Mechanisms: Its structure allows for the study of various
chemical reactions, such as oxidation, reduction, and further substitution, to understand how
these modifications affect the dye's properties.

e Dye-Fiber Interactions: The mechanism of how Disperse Blue 35 interacts with synthetic
fibers is a key area of study. The dye molecules, having low water solubility, are applied in a
dispersed form and penetrate the fiber structure. The phenolic and amino groups are thought
to facilitate hydrogen bonding and van der Waals interactions with the polymer chains of the
fibers, leading to strong adsorption and uniform coloration.

¢ Analytical Method Development: The multi-component nature of technical-grade Disperse
Blue 35 presents analytical challenges, making it an excellent model for developing and
validating new separation and characterization techniques.

Conclusion

Disperse Blue 35 remains a significant compound in dye chemistry, not only for its commercial
importance but also for its role as a model system in research. Its complex composition and
well-defined chemical properties provide a rich platform for investigating fundamental principles
of dyeing, developing new analytical methodologies, and exploring the synthesis of novel dye
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structures. This technical guide serves as a foundational resource for researchers and
professionals seeking to understand and utilize Disperse Blue 35 in their scientific endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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